Cas no 2138164-49-3 (3-(1-ethyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride)

• Product Name: 3-(1-ethyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride
• CAS No: 2138164-49-3
• MF: C₉H₉FN₂O₃S
• MW: 244.242764234543
• CID: 6006306
• PubChem ID: 165870446
• Update Time: 2025-06-14

3-(1-ethyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-713119
• 3-(1-ethyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride
• 2138164-49-3

• Inchi： 1S/C9H9FN2O3S/c1-2-12-6-7(5-11-12)8-3-4-15-9(8)16(10,13)14/h3-6H,2H2,1H3
• InChI Key： VQALCXDGZJBAHU-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CO1)C1C=NN(CC)C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 244.03179149g/mol
• Monoisotopic Mass: 244.03179149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.5Ų

Additional information on 3-(1-ethyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride

Exploring the Versatile Applications of 3-(1-ethyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride (CAS No. 2138164-49-3) in Modern Chemistry

In the rapidly evolving field of chemical research, 3-(1-ethyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride (CAS No. 2138164-49-3) has emerged as a compound of significant interest. This sulfonyl fluoride derivative, characterized by its unique pyrazole and furan moieties, offers a wide range of applications in medicinal chemistry, materials science, and agrochemical development. Its structural complexity and reactivity make it a valuable building block for synthesizing novel compounds with tailored properties.

The growing demand for highly functionalized heterocycles in drug discovery has placed 3-(1-ethyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride at the forefront of research. Scientists are particularly intrigued by its potential as a click chemistry reagent, enabling efficient bioconjugation and labeling in proteomics studies. Recent publications highlight its utility in developing covalent inhibitors, a hot topic in targeted therapy research for various diseases.

From an industrial perspective, this compound's thermal stability and solubility profile make it attractive for formulation development. Many researchers are investigating its use in creating advanced materials with specific electronic properties, responding to the increasing need for organic semiconductors in flexible electronics. The fluorosulfonyl group in particular has shown remarkable potential for creating self-assembling monolayers on various substrates.

Environmental considerations have also shaped recent studies involving CAS No. 2138164-49-3. As the chemical industry moves toward greener synthesis methods, researchers are exploring catalytic approaches to produce this compound with reduced waste and energy consumption. Its potential applications in sustainable agriculture as a precursor for novel crop protection agents have sparked interest among agrochemical developers.

The analytical characterization of 3-(1-ethyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride presents unique challenges and opportunities. Advanced techniques like NMR spectroscopy and mass spectrometry are crucial for quality control, while computational chemistry methods help predict its reactivity patterns. These aspects are particularly relevant for pharmaceutical companies implementing Quality by Design (QbD) principles in their development processes.

In the context of personalized medicine, the compound's ability to serve as a versatile scaffold for structure-activity relationship (SAR) studies has gained attention. Medicinal chemists appreciate its balanced lipophilicity and hydrogen bonding capacity, which are critical parameters in modern drug design. Several patent applications have recently emerged featuring derivatives of this core structure for various therapeutic indications.

The safety profile of 3-(1-ethyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride remains an active area of investigation. While not classified as hazardous under standard protocols, researchers emphasize proper handling procedures due to its reactive functional groups. This aligns with the pharmaceutical industry's increasing focus on process safety and occupational health standards throughout compound development lifecycles.

Looking ahead, the scientific community anticipates expanded applications for this versatile compound. Its compatibility with continuous flow chemistry systems positions it well for scale-up in industrial settings. Furthermore, its potential in bioconjugation techniques for diagnostic applications represents an exciting frontier in medical research, particularly in the development of novel imaging agents and targeted therapies.